Cas no 722464-39-3 (5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid)

• Product Name: 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid
• CAS No: 722464-39-3
• MF: C₂₁H₁₅ClF₃NO₄S
• MW: 469.861314058304
• CID: 843973
• PubChem ID: 2389220
• Update Time: 2025-10-28

5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-[BENZYL-(3-TRIFLUOROMETHYL-PHENYL)-SULFAMOYL]-2-CHLORO-BENZOIC ACID
• 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid
• CS-0219677
• 5-{benzyl[3-(trifluoromethyl)phenyl]sulfamoyl}-2-chlorobenzoic acid
• HMS2876N10
• 722464-39-3
• AKOS027427112
• 5-(N-Benzyl-N-(3-(trifluoromethyl)phenyl)sulfamoyl)-2-chlorobenzoicacid
• Z56870724
• 5-[benzyl-[3-(trifluoromethyl)phenyl]sulfamoyl]-2-chlorobenzoic acid
• MLS001177866
• CHEMBL1481660
• J-516609
• 5-(N-Benzyl-N-(3-(trifluoromethyl)phenyl)sulfamoyl)-2-chlorobenzoic acid
• SMR000588508
• EN300-04665
• G31717

• MDL： MFCD03956513
• Inchi： 1S/C21H15ClF3NO4S/c22-19-10-9-17(12-18(19)20(27)28)31(29,30)26(13-14-5-2-1-3-6-14)16-8-4-7-15(11-16)21(23,24)25/h1-12H,13H2,(H,27,28)
• InChI Key： XOROSUTXJXIDKX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)S(N(C1C=CC=C(C(F)(F)F)C=1)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 469.0362413g/mol
• Monoisotopic Mass: 469.0362413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid

Recent Advances in the Study of 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid (CAS: 722464-39-3)

The compound 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid (CAS: 722464-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its trifluoromethyl and chlorobenzoic acid moieties, exhibits unique biochemical properties that make it a promising candidate for drug development. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in various disease models.

One of the key findings in recent research is the compound's inhibitory activity against specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's selectivity for COX-2 over COX-1, suggesting a reduced risk of gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. A preprint article available on bioRxiv reported that 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid induces apoptosis in certain cancer cell lines by modulating the activity of Bcl-2 family proteins. The study also noted that the trifluoromethyl group enhances the compound's bioavailability, a critical factor in its therapeutic potential.

The synthetic routes for 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid have also been refined in recent years. A 2022 patent application (WO2022156789) described an improved method for its synthesis, which reduces the number of steps and increases overall yield. This advancement is expected to facilitate large-scale production and further preclinical testing.

Despite these promising developments, challenges remain. For instance, the compound's solubility in aqueous solutions is limited, which may affect its pharmacokinetic profile. Ongoing research is addressing this issue through structural modifications and formulation strategies. A recent study in Molecular Pharmaceutics proposed the use of nanoparticle-based delivery systems to enhance the compound's solubility and target specificity.

In conclusion, 5-{benzyl3-(trifluoromethyl)phenylsulfamoyl}-2-chlorobenzoic acid (CAS: 722464-39-3) represents a versatile molecule with significant potential in both anti-inflammatory and anticancer therapies. Continued research into its mechanisms, synthetic optimization, and delivery systems will be crucial for translating these findings into clinical applications. The compound's unique chemical structure and biological activity make it a compelling subject for future studies in the chemical biology and pharmaceutical sciences.